Methyl 1-propylbenzoimidazole-6-carboxylate

• IUPAC Name: methyl 3-propylbenzimidazole-5-carboxylate
• InChI: InChI=1S/C12H14N2O2/c1-3-6-14-8-13-10-5-4-9(7-11(10)14)12(15)16-2/h4-5,7-8H,3,6H2,1-2H3
• InChI Key: GDXJOKAIOKZAQU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=NC2=C1C=C(C=C2)C(=O)OC
• Molecular Formula: C12H14N2O2
• DSSTOX Substance ID: DTXSID20682029
• Molecular Weight: 218.25 g/mol
• CAS No.: 1199773-30-2

Description

“Methyl 1-propylbenzoimidazole-6-carboxylate” is a chemical compound with the molecular formula C12H14N2O2. It has a molecular weight of 218.25 g/mol. The IUPAC name for this compound is methyl 1-propyl-1H-benzimidazole-6-carboxylate.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H14N2O2/c1-3-6-14-8-13-10-5-4-9(7-11(10)14)12(15)16-2/h4-5,7-8H,3,6H2,1-2H3. The compound has a complexity of 257.

Physical And Chemical Properties Analysis

“this compound” has a XLogP3-AA value of 2.1, indicating its lipophilicity. It has no hydrogen bond donors and 3 hydrogen bond acceptors. The compound has 4 rotatable bonds. Its exact mass and monoisotopic mass are both 218.105527694 g/mol. The topological polar surface area is 44.1 Ų.

Scientific Research Applications

• Structural and Fluorescent Characterizations of Metal-Organic Frameworks : Benzimidazole derivatives, including 5-methylbenzimidazole-6-carboxylic acid, have been used to assemble metal-organic frameworks (MOFs) with Cd(II) ions. These MOFs exhibit blue emission in the solid state, suggesting potential applications in luminescent materials or sensors (Yao, Che, & Zheng, 2008).

• Agricultural Applications through Polymeric and Solid Lipid Nanoparticles : Related benzimidazole carbamate derivatives, such as carbendazim, have been encapsulated in nanoparticles for sustained release in agricultural applications. This approach aims to enhance the efficacy of fungicides, reduce environmental toxicity, and decrease losses due to degradation (Campos et al., 2015).

• Ionic Liquids with Carboxylating Properties : Imidazolium derivatives, including 1-butyl-3-methylimidazolium hydrogen carbonate, have been explored for their carboxylating properties, enabling the synthesis of carbamate esters from amines. This indicates the potential of benzimidazole-related compounds in organic synthesis and the development of new ionic liquids (D. Nicola, Arcadi, & Rossi, 2016).

• Corrosion Inhibition : Imidazole derivatives, including those related to benzimidazoles, have demonstrated effectiveness as corrosion inhibitors for mild steel in acidic solutions. This suggests potential applications in materials science and engineering for protecting metal surfaces (Patel, Jauhari, & Mehta, 2010).

• Synthesis of Organic Compounds and Ionic Liquids : Imidazolium-2-carboxylate compounds have found applications as precursors for N-heterocyclic carbenes (NHCs) in the synthesis of organic compounds and ionic liquids. This highlights the versatility of benzimidazole-related compounds in chemical synthesis (Tommasi & Sorrentino, 2009).